Cas no 1150271-42-3 (Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate)

• Product Name: Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate
• CAS No: 1150271-42-3
• MF: C₁₆H₂₀BNO₄
• MW: 301.145304679871
• MDL: MFCD11504970
• CID: 839957
• PubChem ID: 46739181
• Update Time: 2025-04-19

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-(METHOXYCARBONYL)INDOLE-2-BORONIC ACID, PINACOL ESTER
• Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate
• A-5147
• 7-(Methoxycarbonyl)indole-2-boronic acid,pinacol ester
• AKOS015893501
• F73401
• 1150271-42-3
• AWB27142
• BS-19411
• DTXSID00674806
• J-003189
• MFCD11504970
• 1H-Indole-7-carboxylic acid, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CS-0175681
• METHYL2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-7-CARBOXYLATE

• MDL： MFCD11504970
• Inchi： 1S/C16H20BNO4/c1-15(2)16(3,4)22-17(21-15)12-9-10-7-6-8-11(13(10)18-12)14(19)20-5/h6-9,18H,1-5H3
• InChI Key： SWWZSTDSJSHFOO-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=CC=C(C(=O)OC)C=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 301.14900
• Monoisotopic Mass: 301.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 457.9±25.0 °C at 760 mmHg
• Flash Point: 230.7±23.2 °C
• PSA: 60.55000
• LogP: 2.25370
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)